Cas no 198084-10-5 (Benzaldehyde,4-(3-methyl-2-pyrazinyl)-)

• Product Name: Benzaldehyde,4-(3-methyl-2-pyrazinyl)-
• CAS No: 198084-10-5
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 117254
• Update Time: 2024-01-24

Benzaldehyde,4-(3-methyl-2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(3-methyl-2-pyrazinyl)-
• 4-(3-methyl-2-pyrazinyl)Benzaldehyde
• Benzaldehyde,4-(3-methyl-2-pyrazinyl)
• Benzaldehyde,4-(3-methylpyrazinyl)-(9CI)
• 4-(3-Cyanopyrazin-2-yl)benzaldehyde
• 4-(6-Chloropyrazin-2-yl)benzaldehyde
• 4-(3-Methylpyrazin-2-yl)benzaldehyde
• 4-(3-Chloropyrazin-2-yl)benzaldehyde
• 4-(3,6-Dimethylpyrazin-2-yl)benzaldehyde
• Benzaldehyde, 4-(3-methyl-2-pyrazinyl)-

• Inchi： 1S/C12H10N2O/c1-9-12(14-7-6-13-9)11-4-2-10(8-15)3-5-11/h2-8H,1H3
• InChI Key： JBMPHJXIDMVBOX-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2=NC=CN=C2C)C=C1

Computed Properties

• Exact Mass: 212.09500
• Monoisotopic Mass: 212.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 42.8A^2

Experimental Properties

• PSA: 42.85000
• LogP: 2.57290